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Compound of Interest

Compound Name: Tetrandrine

CAS No.: 916770-74-6

Cat. No.: B7760034

Get Quote

Application Note: Tetrandrine in High-Throughput Screening (HTS)

Executive Summary
Tetrandrine (C38H42N2O6), a bis-benzylisoquinoline alkaloid derived from Stephania

tetrandra, has transcended its traditional role as a calcium channel blocker to become a high-

value probe in modern drug discovery. Its utility in High-Throughput Screening (HTS) is driven

by two distinct, potent mechanisms: inhibition of Two-Pore Channel 2 (TPC2) in

endolysosomes (critical for filovirus entry like Ebola and SARS-CoV-2) and reversal of Multi-

Drug Resistance (MDR) via P-glycoprotein (P-gp) inhibition.

This guide provides validated protocols for screening Tetrandrine libraries, focusing on

distinguishing specific TPC2-mediated antiviral activity from generalized cytotoxicity and off-

target calcium signaling.

Compound Handling & HTS Logistics
Scientific Rationale: Tetrandrine exhibits poor aqueous solubility but high stability in organic

solvents. Inconsistent handling leads to precipitation in aqueous buffers, causing false
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negatives in fluorescence-based assays due to light scattering or false positives in cell viability

assays due to aggregate toxicity.

Preparation Protocol:

Stock Solution: Dissolve Tetrandrine powder to 10 mM in 100% DMSO.

Note: Sonicate for 5 minutes at room temperature to ensure complete solubilization.

Storage: Aliquot into amber glass vials (light sensitive). Stable at -20°C for 6 months.

Assay Ready Plates (Source):

Use Acoustic Liquid Handling (e.g., Echo) to dispense nanoliter volumes directly into

assay plates.

Limit: Final DMSO concentration in cell-based assays must remain <0.5% (v/v) to prevent

solvent-induced autophagy or membrane permeabilization, which confounds TPC2 data.

Solubility Profile:

Solvent Solubility Limit Stability (RT) HTS Compatibility

DMSO > 50 mM High (>2 years) Excellent (Standard)

Ethanol ~ 10 mM Moderate
Poor (Evaporation

issues)

PBS (pH 7.4) < 10 µM Low (Precipitates)
Requires carrier (e.g.,

Cyclodextrin)

Application 1: Antiviral HTS Targeting TPC2
(Ebola/SARS-CoV-2)
Mechanism of Action: Filoviruses (Ebola) and Coronaviruses (SARS-CoV-2) require endosomal

calcium release to fuse with the host membrane. This release is gated by TPC2. Tetrandrine
potently blocks TPC2, trapping the virus in the endosome where it is degraded.
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Diagram 1: TPC2 Inhibition Pathway
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Caption: Tetrandrine inhibits TPC2-mediated Calcium release, preventing viral fusion and

trapping the virion in the endolysosome.[1][2][3]

Protocol: TPC2-Mediated Calcium Flux Assay (FLIPR)
This assay isolates TPC2 activity from constitutive cytosolic calcium.

Materials:

HEK293 cells stably expressing TPC2.

Calcium Dye: Fluo-4 AM or Calcium 6 (Molecular Devices).

Agonist: NAADP-AM (cell-permeable ester form).

Instrument: FLIPR Tetra or Hamamatsu FDSS.

Step-by-Step Workflow:

Cell Plating: Seed HEK293-TPC2 cells at 15,000 cells/well in 384-well black/clear-bottom

poly-D-lysine plates. Incubate overnight.

Dye Loading: Aspirate media. Add 20 µL Calcium 6 dye loading buffer. Incubate 1 hour at

37°C.
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Compound Addition:

Add 10 µL of Tetrandrine dilution series (0.1 nM to 10 µM).

Control: Gabapentin (Negative control, does not inhibit TPC2).[4]

Incubate 30 minutes at RT.

Agonist Injection (On-Instrument):

Inject NAADP-AM (Final conc. 100 nM) to trigger specific TPC2-mediated Ca2+ release.

Data Acquisition: Measure fluorescence (Ex 485nm / Em 525nm) every 1 second for 180

seconds.

Analysis: Calculate Max-Min RFU. Normalize to DMSO control (0% inhibition) and 10 µM

Tetrandrine (100% inhibition).

Validation Criteria:

Z-Factor: > 0.6 required for HTS validation.

IC50: Tetrandrine should exhibit an IC50 of ~50-100 nM in this system.

Application 2: MDR Reversal Screening (P-gp
Inhibition)
Scientific Rationale: Tumor cells overexpressing P-gp (ABCB1) actively pump out

chemotherapeutics. Tetrandrine binds P-gp, blocking this efflux and restoring drug sensitivity.

Protocol: Rhodamine 123 Accumulation Assay
A functional fluorescence assay measuring transport inhibition.

Materials:

Cell Line: KBv200 (Vincristine-resistant, P-gp overexpressing) or Caco-2.
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Substrate: Rhodamine 123 (Rho123), a fluorescent P-gp substrate.

Lysis Buffer: 1% Triton X-100 in PBS.

Workflow:

Seeding: Plate KBv200 cells (5,000/well) in 96-well plates. Grow to 80% confluence.

Pre-incubation: Treat cells with Tetrandrine (0.1 - 10 µM) for 1 hour at 37°C.

Reference: Verapamil (10 µM) as positive control.

Substrate Addition: Add Rho123 (Final conc. 5 µM) without removing Tetrandrine. Incubate

60 mins.

Wash (Critical Step):

Aspirate media.

Wash 3x with ice-cold PBS (stops transport immediately).

Lysis & Read: Add 100 µL Lysis Buffer. Read Fluorescence (Ex 485 / Em 535).

Interpretation: High fluorescence = High P-gp Inhibition (Dye trapped inside).

Data Visualization & Quality Control
Diagram 2: HTS Triage Workflow
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Caption: Step-wise triage funnel to filter toxic compounds and validate mechanism-specific hits.
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Quantitative Summary Table:

Parameter TPC2 Inhibition (Antiviral)
P-gp Inhibition (MDR
Reversal)

Primary Readout FLIPR Ca2+ Flux (RFU) Rho123 Fluorescence (RFU)

Typical IC50 55 - 200 nM 0.5 - 2.5 µM

Positive Control Tetrandrine (10 µM) Verapamil (10 µM)

Negative Control Gabapentin DMSO Vehicle

Key Artifact Lysosomotropism (pH change) Autofluorescence of compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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